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Compound of Interest

Compound Name: 6-fluoro-5-methoxy-1H-indazole

Cat. No.: B13018370

Get Quote

\ J

CAS Registry Number: 1360892-08-5 Document Type: Advanced Safety Protocol & Technical
Data Sheet Audience: Medicinal Chemists, Process Safety Engineers, Lab Managers[1]

Identification & Chemical Characterization

6-fluoro-5-methoxy-1H-indazole is a fused bicyclic heterocycle utilized primarily as a scaffold
in the synthesis of kinase inhibitors and receptor modulators.[1] Its specific substitution pattern
(fluorine at C6, methoxy at C5) modulates metabolic stability and lipophilicity, distinguishing it
from its regioisomer, 5-fluoro-6-methoxy-1H-indazole (CAS 1082041-57-3).[1]

Substance Identity
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Parameter Technical Specification
IUPAC Name 6-fluoro-5-methoxy-1H-indazole
CAS Number 1360892-08-5

Molecular Formula CsH7FN20

Molecular Weight 166.15 g/mol

SMILES COC1=C(F)C=C2C=NNC2=C1

Physical State

Solid (Crystalline powder, typically off-white to

pale yellow)

Solubility

Soluble in DMSO, DMF; sparingly soluble in
water.[1][2][3]

Hazard Identification & Risk Assessment (GHS)

While specific toxicological data for this exact regioisomer is limited compared to common

reagents, its structural class (halogenated indazoles) necessitates a Warning signal word

based on Structure-Activity Relationship (SAR) analysis.[1]

GHS Classification

Hazard Class Category

Hazard Statement Code

Harmful if swallowed.

Acute Toxicity (Oral) 4 o H302
Skin Causes skin irritation.
) o 2 H315
Corrosion/Irritation [4115]
o Causes serious eye
Eye Damage/Irritation 2A S H319
irritation.[4]
STOT - Single May cause respirator
J 3 o Y ) P Y H335
Exposure irritation.[1]

Precautionary Protocols (P-Statements)
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e Prevention (P261, P280): Avoid breathing dust/fume. Wear protective gloves/eye
protection/face protection.[4][5][6][7]

» Response (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several minutes.
[4] Remove contact lenses if present and easy to do.[1][4] Continue rinsing.[4]

o Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Safe Handling & Engineering Controls

The primary risk during handling is the generation of bioactive dust.[1] The following workflow
ensures containment and operator safety.

Operational Workflow: Weighing & Dissolution

Expert Insight: Indazoles can be electrostatic.[1] Use an anti-static gun if the powder disperses
easily.[1] Dissolution in DMSO is exothermic; add solvent slowly.[1]
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Start: Solid Handling

PPE Check:
Nitrile Gloves, Lab Coat,
Safety Glasses

Mandatory

Transfer to
Chemical Fume Hood

Weighing:
Use Anti-Static Balance
(Avoid Drafts)

Dissolution:
Add DMSO/DMF slowly
(Vortex if needed)

Disposal:
Solid -> Haz Waste
Liquid -> Halogenated Org

Click to download full resolution via product page

Figure 1: Standard Operating Procedure (SOP) for handling solid fluorinated indazoles in a
research setting.

Storage & Stability

Proper storage is critical to prevent degradation, particularly oxidation of the hydrazine-like
moiety within the indazole ring.[1]
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Storage Specifications

o Temperature:2-8°C (Refrigerated).

o Why? Low temperature inhibits slow thermal decomposition and dimerization common in
nitrogen-rich heterocycles.[1]

o Atmosphere: Inert gas (Argon or Nitrogen) recommended for long-term storage (>3 months).

[1]

» Container: Amber glass vial with a PTFE-lined cap to prevent moisture ingress and light
degradation.[1]

e Incompatibility: Strong oxidizing agents, strong acids, and acid chlorides.[1]

Emergency Response Protocols

In the event of exposure, immediate action mitigates long-term injury.[1] This protocol prioritizes
the "Flush & Seek" methodology.

First Aid Measures

o Eye Contact: Immediately flush with running water for 15 minutes.[4][6] Lift eyelids to ensure
irrigation of the conjunctiva.[1]

o Skin Contact: Brush off loose particles before washing. Wash with soap and water.[1][4][6]
Do not use ethanol (increases skin absorption).[1]

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel
only).[1]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting unless directed by medical
personnel.

Firefighting Measures

o Media: Water spray, dry chemical, carbon dioxide (CO3), or alcohol-resistant foam.[1]
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e Hazardous Combustion Products: Carbon oxides (CO, CO3), Nitrogen oxides (NOx), and
Hydrogen Fluoride (HF).[1]

o Critical Note: Firefighters must wear self-contained breathing apparatus (SCBA) due to the
potential release of corrosive HF gas from the fluorine substituent.[1]
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Figure 2: Decision logic for emergency response based on exposure route.

Toxicological & Ecological Information
Toxicological Profile (Predicted)

» Acute Toxicity: Oral LD50 (Rat) estimated between 300-2000 mg/kg (Category 4).

» Sensitization: No specific data available; treat as a potential sensitizer due to the reactive
amine-like nitrogen.[1]

» Carcinogenicity: Not listed by IARC, NTP, or OSHA.[1]

Environmental Impact[2]

o Persistence: High. Halogenated heterocycles are often resistant to biodegradation.
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» Disposal: Do not release into drains. Dispose of as hazardous chemical waste via a licensed
contractor.[1] Incineration with a scrubber (for HF) is the preferred method.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Safety & Handling of 6-Fluoro-5-
methoxy-1H-indazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13018370/docs#technical-guide-safety-handling-of-6-
fluoro-5-methoxy-1h-indazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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